Cas no 2148637-46-9 (Ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate)
Ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- 2148637-46-9
- EN300-4975753
- ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate
- Ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate
-
- Inchi: 1S/C9H12ClN3O2/c1-2-15-8(14)7(11)5-6-3-4-12-9(10)13-6/h3-4,7H,2,5,11H2,1H3
- InChI Key: LVORJIUDGWRFDJ-UHFFFAOYSA-N
- SMILES: ClC1=NC=CC(CC(C(=O)OCC)N)=N1
Computed Properties
- Exact Mass: 229.0618043g/mol
- Monoisotopic Mass: 229.0618043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 78.1Ų
Ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4975753-0.05g |
ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate |
2148637-46-9 | 95.0% | 0.05g |
$888.0 | 2025-03-15 | |
| Enamine | EN300-4975753-0.1g |
ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate |
2148637-46-9 | 95.0% | 0.1g |
$930.0 | 2025-03-15 | |
| Enamine | EN300-4975753-0.25g |
ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate |
2148637-46-9 | 95.0% | 0.25g |
$972.0 | 2025-03-15 | |
| Enamine | EN300-4975753-0.5g |
ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate |
2148637-46-9 | 95.0% | 0.5g |
$1014.0 | 2025-03-15 | |
| Enamine | EN300-4975753-1.0g |
ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate |
2148637-46-9 | 95.0% | 1.0g |
$1057.0 | 2025-03-15 | |
| Enamine | EN300-4975753-2.5g |
ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate |
2148637-46-9 | 95.0% | 2.5g |
$2071.0 | 2025-03-15 | |
| Enamine | EN300-4975753-5.0g |
ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate |
2148637-46-9 | 95.0% | 5.0g |
$3065.0 | 2025-03-15 | |
| Enamine | EN300-4975753-10.0g |
ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate |
2148637-46-9 | 95.0% | 10.0g |
$4545.0 | 2025-03-15 |
Ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on Ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate
Ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate (CAS No. 2148637-46-9): A Comprehensive Overview
Ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate, identified by its CAS number 2148637-46-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound has garnered attention due to its structural features and potential biological activities, making it a valuable candidate for further investigation in drug discovery and development.
The molecular structure of Ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate consists of a propanoate ester moiety linked to an amino group, with a 2-chloropyrimidine ring attached at the third carbon position. This unique arrangement suggests potential interactions with biological targets, particularly enzymes and receptors involved in various metabolic pathways. The presence of both polar and non-polar functional groups enhances its solubility and bioavailability, which are critical factors in pharmaceutical design.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of Ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate with biological targets. These studies have highlighted its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. The chloropyrimidine moiety, in particular, has been shown to exhibit strong binding interactions with ATP-binding sites in protein kinases, suggesting its utility as a lead compound for kinase inhibitors.
In vitro studies have demonstrated the inhibitory activity of Ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate against several kinases, including those involved in signal transduction pathways relevant to tumor growth and survival. These findings align with the growing body of evidence supporting the use of kinase inhibitors in targeted cancer therapies. The compound's ability to modulate these pathways makes it a promising candidate for further development into a novel anticancer agent.
The synthesis of Ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only enhance the efficiency of synthesis but also minimize unwanted byproducts, ensuring the compound's suitability for preclinical and clinical studies.
Pharmacokinetic studies have begun to elucidate the absorption, distribution, metabolism, and excretion (ADME) properties of Ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate. Initial data suggest favorable pharmacokinetic profiles, including moderate solubility in water and rapid absorption following oral administration. These characteristics are essential for ensuring effective drug delivery and therapeutic efficacy.
The potential therapeutic applications of Ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate extend beyond oncology. Emerging research indicates its potential utility in treating inflammatory diseases and infectious disorders by modulating immune responses and inhibiting pathogenic enzymes. The compound's dual functionality as both an amino acid derivative and a pyrimidine-based molecule positions it as a versatile tool for addressing multiple disease mechanisms.
Preclinical trials are underway to evaluate the safety and efficacy of Ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate in animal models. These studies aim to provide comprehensive data on its pharmacological effects, toxicology profile, and optimal dosing regimens. The results from these trials will be crucial in determining the feasibility of translating this compound into clinical applications for human patients.
The development of novel pharmaceutical agents relies heavily on collaborations between academic researchers, pharmaceutical companies, and regulatory agencies. The study of compounds like Ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate exemplifies this collaborative approach, integrating cutting-edge research with practical applications to advance therapeutic options for patients worldwide. As our understanding of biological pathways continues to evolve, compounds such as this one will play an increasingly important role in personalized medicine strategies.
In conclusion, Ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate represents a promising area of research with significant potential for developing new treatments across multiple therapeutic domains. Its unique structural features, combined with preliminary evidence of biological activity, make it a compelling candidate for further investigation. As research progresses, this compound is expected to contribute valuable insights into disease mechanisms and provide innovative solutions for treating complex medical conditions.
2148637-46-9 (Ethyl 2-amino-3-(2-chloropyrimidin-4-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)